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Compound of Interest

Compound Name: 3-Methyl-2-butenal

Cat. No.: B057294 Get Quote

Technical Support Center: 3-Methyl-2-butenal
This technical support center provides essential information for the safe handling and storage

of 3-Methyl-2-butenal, tailored for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is 3-Methyl-2-butenal and what are its primary hazards?

3-Methyl-2-butenal, also known as prenal or senecialdehyde, is a colorless to light yellow

liquid with a pungent odor.[1] It is classified as a flammable liquid and is corrosive, posing

significant hazards.[1][2] Key hazards include:

Flammability: It is a flammable liquid and vapor.

Corrosivity: It causes severe skin burns and eye damage.

Toxicity: It is harmful if swallowed and toxic if inhaled.

Sensitization: May cause an allergic skin reaction.

Aquatic Hazard: It is harmful to aquatic life.

Q2: What are the immediate first aid measures in case of exposure?
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Immediate medical attention is crucial in all cases of exposure.[2]

Inhalation: Move the person to fresh air and keep them in a half-upright position. If breathing

is difficult or stops, provide artificial respiration or oxygen and seek immediate medical

attention.[1][3]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water or shower for at least 15 minutes. Call a physician immediately.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and immediately call an ophthalmologist.[4]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Make the victim drink water

(two glasses at most). Seek immediate medical attention.[5]

Q3: What are the proper storage conditions for 3-Methyl-2-butenal?

To ensure stability and safety, 3-Methyl-2-butenal should be stored under the following

conditions:

Temperature: Recommended storage temperature is 2 - 8 °C.[4]

Atmosphere: Store under an inert gas as it is air-sensitive.[4] For long-term storage, -20°C or

-80°C under nitrogen is recommended.[6]

Container: Keep the container tightly closed in a dry and well-ventilated place.[4] Containers

that have been opened must be carefully resealed and kept upright to prevent leakage.[4]

Location: Store in a fireproof, well-ventilated area, away from heat, sparks, open flames, and

hot surfaces.[2] The storage area should not have drain or sewer access.[2]

Incompatibilities: Keep separated from strong oxidizing agents and strong bases.[2][4]
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Issue Possible Cause(s) Troubleshooting Steps

Pungent odor detected in the

lab.

Improperly sealed container.

Spillage. Inadequate

ventilation.

1. Ensure all containers of 3-

Methyl-2-butenal are tightly

sealed. 2. Check for any spills.

If a spill is found, follow the

accidental release measures

protocol. 3. Verify that the

laboratory's ventilation system

or fume hood is functioning

correctly.

Material has darkened in color.
Exposure to air or light.

Contamination.

1. Confirm that the container

was properly sealed and

stored under an inert

atmosphere if required. 2.

Review handling procedures to

prevent the introduction of

contaminants. 3. If purity is

critical for the experiment,

consider using a fresh,

unopened container.

Skin or eye irritation

experienced after handling.

Inadequate Personal

Protective Equipment (PPE).

Accidental contact.

1. Immediately follow the

appropriate first aid measures.

2. Review the PPE

requirements and ensure

proper gloves, eye protection,

and lab coat are being used. 3.

Re-evaluate handling

techniques to minimize the risk

of contact.
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Property Value Reference

Molecular Formula C5H8O [1]

Molecular Weight 84.12 g/mol [1]

Appearance Colorless to light yellow liquid [1][4]

Boiling Point 133 - 135 °C [4]

Melting Point -19.99 °C [4]

Flash Point 33 °C (closed cup) [4]

Density 0.872 g/cm³ at 25 °C [4]

Water Solubility 110 g/L at 20 °C [4]

Vapor Pressure 9 hPa at 20 °C [4]

Autoignition Temperature 145 °C at 1,013 hPa [4]

Experimental Protocols
Protocol for Safe Handling

Engineering Controls: Always handle 3-Methyl-2-butenal in a well-ventilated area,

preferably within a chemical fume hood. Use explosion-proof electrical, ventilating, and

lighting equipment.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[2]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[2] For

extensive handling, impervious clothing and flame-retardant antistatic protective clothing

are recommended.[5]

Respiratory Protection: If working outside a fume hood or if vapors are present, use a

suitable respirator.[5]

Handling Practices:
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Avoid contact with skin, eyes, and clothing.[4]

Avoid inhalation of vapor or mist.[4]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Use only non-sparking tools.[7]

Take precautionary measures against static discharge by grounding and bonding

containers and receiving equipment.[7]

Do not eat, drink, or smoke when using this product.[5]

Wash hands thoroughly after handling.[5]

Protocol for Accidental Release
Immediate Actions:

Evacuate the area and remove all ignition sources.[2]

Ensure adequate ventilation.

Do not let the chemical enter the environment.[2]

Personal Protection: Wear a chemical protection suit including a self-contained breathing

apparatus.[2]

Containment and Cleanup:

Collect leaking liquid in sealable containers.[2]

Absorb the remaining liquid with sand or an inert absorbent.[2]

Place the absorbed material into a suitable container for disposal.

Clean the spill area thoroughly.
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Waste Disposal: Dispose of the contaminated material as hazardous waste according to

local regulations.[4]
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Caption: Logical workflow for safe handling and storage of 3-Methyl-2-butenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butenal]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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